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Compound of Interest

Compound Name: Angiostat

Cat. No.: B1168228

The proper disposal of laboratory chemicals is paramount for ensuring safety and
environmental protection. When addressing the disposal of a substance referred to as
"Angiostat," it is crucial to first accurately identify the chemical composition. The name
"Angiostat" is not consistently used in scientific literature and may be a brand name, a
research code, or a potential misspelling of another drug.

Our research indicates two primary possibilities for the identity of "Angiostat":

e Angistat: A brand name for medication containing Nitroglycerin, a vasodilator used to treat
angina.

 Orlistat: A lipase inhibitor used for weight management, with a phonetically similar name.

Given this ambiguity, this document provides comprehensive disposal procedures for both
Nitroglycerin and Orlistat. It is imperative that researchers confirm the precise identity of their
substance before proceeding with any disposal protocol. Consultation with your institution's
Environmental Health and Safety (EHS) department is mandatory.

Section 1: Disposal of Angistat (Nitroglycerin)

Nitroglycerin in its pure form is a P-listed hazardous waste (P081) due to its reactivity.
However, the U.S. Environmental Protection Agency (EPA) has clarified that most medicinal
forms of nitroglycerin are not considered hazardous waste because they do not exhibit this
reactivity characteristic.[1] Despite this federal guidance, state and local regulations may vary,
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with some jurisdictions still classifying medicinal nitroglycerin as hazardous waste. Therefore, a

cautious approach is recommended.

Key Experimental Protocols for Nitroglycerin Disposal

While specific experimental protocols for the chemical neutralization of nitroglycerin in a

laboratory setting are not commonly provided due to its potential hazards, the primary protocol

for disposal revolves around waste segregation and management as outlined below.

troalvceri lassificati

Waste Classification

Regulatory Body

Notes

P-listed Hazardous Waste
(P081)

EPA (Resource Conservation
and Recovery Act - RCRA)

Applies to pure, unused

nitroglycerin.[1][2]

Non-Hazardous

Pharmaceutical Waste

EPA Guidance (for medicinal

forms)

Applies to most healthcare
setting-related nitroglycerin
waste that does not exhibit

reactivity.[1]

State-Specific Regulations

Various State Environmental

Agencies

Can be more stringent than
federal regulations, potentially
classifying medicinal

nitroglycerin as hazardous.

Disposal Workflow for Angistat (Nitroglycerin)

The following diagram outlines the decision-making process and steps for the proper disposal

of Angistat (Nitroglycerin) in a laboratory setting.
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=
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Disposal workflow for Angistat (Nitroglycerin).
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Section 2: Disposal of Orlistat

Orlistat is generally not considered a hazardous chemical according to the Occupational Safety
and Health Administration (OSHA) Hazard Communication Standard.[3] However, some safety
data sheets indicate that it can be harmful to aquatic life with long-lasting effects, meaning
release into the environment should be avoided.[4]

Key Experimental Protocols for Orlistat Disposal

Similar to nitroglycerin, there are no specific chemical neutralization protocols for Orlistat in a
standard laboratory setting. The focus is on proper segregation and disposal as non-hazardous

pharmaceutical waste.

Data on Orlistat Waste Classification

Waste Classification Regulatory Body Notes

Not considered hazardous
under 29 CFR 1910.1200.[3]

Non-Hazardous Chemical OSHA

GHS Classification (in some May be harmful to aquatic life

Aquatic Hazard ) )
SDS) with long-lasting effects.[4]

Should be disposed of in
) Local and Environmental accordance with local
General Pharmaceutical Waste ] )
Regulations regulations for non-hazardous

pharmaceuticals.[3][5]

Disposal Workflow for Orlistat

The following diagram illustrates the recommended disposal procedure for Orlistat.
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Disposal workflow for Orlistat.
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General Recommendations for Laboratory
Pharmaceutical Waste

For both substances, and for any pharmaceutical waste in a laboratory setting, the following
best practices should always be followed:

e Do not flush expired or unused medications down the toilet or pour them down the sink, as
this can contaminate waterways.[6][7]

e Segregate pharmaceutical waste from other chemical and biological waste streams.
o Use clearly labeled, sealed containers for waste collection.

e Consult your institution's EHS department for specific guidance and to arrange for pickup by
a licensed hazardous waste disposal company.

e Maintain accurate records of all disposed chemical waste as required by regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of "Angiostat": A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168228#angiostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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